Cas no 61781-98-4 (2-Furanoctanoic acid, 5-hexyltetrahydro-)

• Product Name: 2-Furanoctanoic acid, 5-hexyltetrahydro-
• CAS No: 61781-98-4
• MF: C₁₈H₃₄O₃
• MW: 298.46076631546
• CID: 466349
• PubChem ID: 53656633
• Update Time: 2025-04-19

2-Furanoctanoic acid, 5-hexyltetrahydro- Chemical and Physical Properties

Names and Identifiers

• 2-Furanoctanoic acid, 5-hexyltetrahydro-
• 8-(5-hexyloxolan-2-yl)octanoic acid
• 9,12-Epoxyoctadecanoic acid
• DTXSID60705726
• SCHEMBL8388442
• 61781-98-4
• CHEBI:174846
• 5-Hexyltetrahydro-2-furanoctanoic acid

• Inchi： 1S/C18H34O3/c1-2-3-4-8-11-16-14-15-17(21-16)12-9-6-5-7-10-13-18(19)20/h16-17H,2-15H2,1H3,(H,19,20)
• InChI Key： AQIVDANQKWQSRX-UHFFFAOYSA-N
• SMILES： O1C(CCCCCC)CCC1CCCCCCCC(=O)O

Computed Properties

• Exact Mass: 298.25092
• Monoisotopic Mass: 298.25079494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 13
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Prostaglandins and related compounds
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Prostaglandins and related compounds